Cas no 1351658-94-0 (N-5-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetamide)

• Product Name: N-5-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetamide
• CAS No: 1351658-94-0
• MF: C₁₄H₁₇N₅O₃S
• MW: 335.381480932236
• CID: 5972199
• PubChem ID: 56765025
• Update Time: 2025-07-17

N-5-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetamide
• 1351658-94-0
• AKOS024537104
• VU0535551-1
• N-[5-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide
• N-(5-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)acetamide
• F6195-0217
• N-[5-(3-methoxy-1-methylpyrazole-4-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide

• Inchi： 1S/C14H17N5O3S/c1-8(20)15-14-16-10-4-5-19(7-11(10)23-14)13(21)9-6-18(2)17-12(9)22-3/h6H,4-5,7H2,1-3H3,(H,15,16,20)
• InChI Key： HLJVVYFVIDUUDT-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC2=C1CN(C(C1C(=NN(C)C=1)OC)=O)CC2

Computed Properties

• Exact Mass: 335.10521059g/mol
• Monoisotopic Mass: 335.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-5-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetamide

Comprehensive Overview of N-5-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetamide (CAS No. 1351658-94-0)

The compound N-5-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetamide (CAS No. 1351658-94-0) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a pyrazole moiety linked to a thiazolopyridine core, makes it a promising candidate for various applications, including drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

One of the most frequently searched questions in the field of medicinal chemistry is: "What are the applications of thiazolopyridine derivatives in drug discovery?" This compound, with its unique thiazolopyridine scaffold, addresses this query by demonstrating notable bioactivity. The presence of the 3-methoxy-1-methyl-1H-pyrazole-4-carbonyl group further enhances its binding affinity to target proteins, making it a valuable tool for studying enzyme inhibition and receptor interactions. Recent studies have highlighted its potential in treating inflammatory and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

Another trending topic in the scientific community is the "role of heterocyclic compounds in personalized medicine." The structural complexity of N-5-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetamide allows for precise modifications, enabling researchers to tailor its properties for specific biological targets. This adaptability is crucial for developing next-generation drugs with improved efficacy and reduced side effects. Additionally, its acetamide functionality provides a versatile handle for further chemical derivatization, expanding its utility in combinatorial chemistry.

From a synthetic perspective, the compound's pyrazole-thiazolopyridine hybrid structure presents both challenges and opportunities. Chemists often search for "efficient synthesis routes for complex heterocycles," and this molecule serves as an excellent case study. Advanced techniques such as microwave-assisted synthesis and catalytic C-H activation have been employed to optimize its production, reflecting the industry's shift toward greener and more efficient methodologies. These innovations are particularly relevant given the increasing emphasis on sustainable chemistry practices.

In the context of AI-driven drug discovery, N-5-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetamide has also been the subject of computational modeling studies. Researchers frequently ask: "How can machine learning predict the bioactivity of novel compounds?" This molecule's well-defined pharmacophore features make it an ideal candidate for such predictive analyses, bridging the gap between in silico design and experimental validation. Its inclusion in virtual screening libraries underscores its relevance in modern drug development pipelines.

Beyond its pharmaceutical applications, this compound has also attracted interest in material science. The thiazolopyridine framework is known for its electron-rich properties, which are exploitable in designing organic semiconductors and luminescent materials. This dual applicability highlights the interdisciplinary nature of contemporary chemical research, where a single molecule can address multiple technological needs. As the demand for functional materials grows, compounds like this are poised to play a pivotal role in innovation.

In summary, N-5-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylacetamide (CAS No. 1351658-94-0) represents a multifaceted compound with broad implications across pharmaceuticals, materials science, and computational chemistry. Its intricate architecture and modifiable functional groups make it a cornerstone for future research, addressing some of the most pressing questions in modern science. Whether exploring its therapeutic potential or its material properties, this molecule continues to inspire innovation and discovery.